Cas no 180182-07-4 (tert-Butyl 2-(piperidin-4-yl)acetate)

• Product Name: tert-Butyl 2-(piperidin-4-yl)acetate
• CAS No: 180182-07-4
• MF: C₁₁H₂₁NO₂
• MW: 199.28994345665
• MDL: MFCD06738957
• CID: 113377
• PubChem ID: 23511620
• Update Time: 2025-06-14

tert-Butyl 2-(piperidin-4-yl)acetate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 2-(piperidin-4-yl)acetate
• Piperidin-4-yl-acetic acid tert-butyl ester
• 4-Piperidineaceticacid, 1,1-dimethylethyl ester
• tert-butyl 2-piperidin-4-ylacetate
• tert-butyl 2-piperidin-4-ylethanoate
• tert-butyl 2-(piperidin-4-yl)acetate oxalic acid
• Piperidin-4-yl-acetic acid tert-butyl ester.oxalic acid
• DS-3887
• AMY4331
• SY258542
• MFCD06738957
• HIAIZEPNWNXJBP-UHFFFAOYSA-N
• t-Butyl 2-(piperidin-4-yl)acetate
• tert-Butyl2-(piperidin-4-yl)acetate
• (Piperidin-4-Yl)acetic Acid tert-Butyl Ester
• tert-butyl 2-(4-piperidyl)acetate
• FT-0694538
• t-butyl 4-piperidine acetate
• 180182-07-4
• DTXSID00634662
• SCHEMBL1201132
• tert-butyl 2-(4-piperidinyl)acetate
• AKOS006294624
• EN300-253527
• A812529
• CS-0066935
• tert-Butyl (piperidin-4-yl)acetate
• Piperidin-4-ylacetic acid tert-butyl ester
• AB28260
• 4-piperidineacetic acid t-butyl ester
• 4-Piperidineacetic acid, 1,1-dimethylethyl ester
• DB-065311
• 888-367-0

• MDL： MFCD06738957
• Inchi： 1S/C11H21NO2/c1-11(2,3)14-10(13)8-9-4-6-12-7-5-9/h9,12H,4-8H2,1-3H3
• InChI Key： HIAIZEPNWNXJBP-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(CC1CCNCC1)=O

Computed Properties

• Exact Mass: 199.15700
• Monoisotopic Mass: 199.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• PSA: 38.33000
• LogP: 2.04660

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on tert-Butyl 2-(piperidin-4-yl)acetate

Comprehensive Overview of tert-Butyl 2-(piperidin-4-yl)acetate (CAS No. 180182-07-4)

tert-Butyl 2-(piperidin-4-yl)acetate (CAS No. 180182-07-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This ester derivative, featuring a piperidine core, is widely utilized as a key intermediate in the synthesis of bioactive molecules. Its unique structure, combining a tert-butyl ester group with a piperidin-4-yl moiety, makes it a versatile building block for drug discovery and fine chemical applications.

The compound's molecular formula, C₁₁H₂₁NO₂, and its tert-butyl acetate functional group contribute to its stability and solubility in organic solvents. Researchers often explore tert-Butyl 2-(piperidin-4-yl)acetate for its potential in modulating central nervous system (CNS) targets, given the pharmacological relevance of piperidine derivatives in neurology. Recent studies highlight its role in developing novel G protein-coupled receptor (GPCR) ligands, a hot topic in modern drug development.

In the context of green chemistry, tert-Butyl 2-(piperidin-4-yl)acetate aligns with the growing demand for sustainable synthetic routes. Its ester group allows for selective deprotection under mild conditions, reducing energy consumption—a priority for industries addressing climate change concerns. This feature resonates with the increasing searches for "eco-friendly chemical synthesis" and "green pharmaceutical intermediates" across scientific databases.

The compound's piperidine ring structure also makes it valuable for structure-activity relationship (SAR) studies, particularly in optimizing drug candidates' pharmacokinetic properties. With the rise of AI-assisted drug design, computational chemists frequently use 180182-07-4 as a reference scaffold when modeling bioisosteric replacements—a trending search term in computational chemistry forums.

Analytical characterization of tert-Butyl 2-(piperidin-4-yl)acetate typically involves advanced techniques like NMR spectroscopy and mass spectrometry, reflecting the compound's purity requirements for pharmaceutical applications. Quality control protocols for this intermediate are stringent, addressing the pharmaceutical industry's emphasis on "impurity profiling" and "ICH guidelines compliance"—topics dominating recent regulatory discussions.

From a commercial perspective, the global market for piperidine-based intermediates like 180182-07-4 continues to expand, driven by demand for CNS drugs and specialty chemicals. Supply chain analysts note increased inquiries about "scalable synthesis of N-heterocycles" and "cGMP-compliant building blocks," indicating the compound's industrial relevance. Proper storage recommendations (e.g., inert atmosphere, low temperature) ensure its stability for long-term use in multi-step syntheses.

In conclusion, tert-Butyl 2-(piperidin-4-yl)acetate represents a critical tool for medicinal chemists exploring neuroactive compounds and peptidomimetics. Its dual functionality—the protected carboxylate and the basic nitrogen—enables diverse chemical transformations, making it indispensable for modern drug discovery pipelines. As research trends shift toward personalized medicine and targeted therapies, this compound's role in creating selective receptor modulators will likely grow further.